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Compound of Interest

Compound Name: 3-Phosphono-D-alanine
CAS No.: 128241-72-5
Cat. No.: B1267884

Get Quote

Executive Summary & Molecule Profile

3-Phosphono-D-alanine (D-AP3) is a competitive NMDA receptor antagonist and a structural

analogue of D-aspartate. Unlike its L-isomer, D-AP3 exhibits specific bioactivity requiring high

enantiomeric excess (>98% ee). Synthesis challenges primarily stem from the lability of the C-

P bond during aggressive deprotection and the difficulty of separating the highly polar

zwitterion from inorganic phosphate byproducts.

Parameter

Specification

CAS Number

20263-06-3 (Racemic), 135061-00-0 (D-isomer)

Molecular Formula

C3HsNOsP

pKa Values

pK1 < 2 (Phosphonate), pKz 2.3 (COOH), pKs
9.8 (NHz), pKa 10.8 (Phosphonate)

Critical Quality Attribute

Stereochemistry (D-configuration essential for

NMDA antagonism)
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Strategic Route Selection: Chemical vs. Enzymatic

Before beginning, select the workflow that matches your laboratory's capabilities and yield
requirements.

Workflow Visualization
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Figure 1: Decision tree for selecting the optimal D-AP3 synthesis pathway based on scale and
purity requirements.

Detailed Protocols & Optimization

Protocol A: Asymmetric Michael Addition (Chemical
Route)

This route utilizes the phospha-Michael addition of a phosphite to a dehydroalanine derivative.
This is the preferred method for scale-up but requires strict moisture control.

Reagents:

o Methyl 2-acetamidoacrylate (Michael Acceptor)

o Dimethyl phosphite (Nucleophile)

e Chiral Catalyst (e.g., Aluminum-Lithium-BINOL complex) or Chiral Auxiliary.
Step-by-Step Optimization:

o Catalyst Preparation: Prepare the Al-Li-BINOL complex in situ in dry THF at -78°C to ensure
kinetic control.

» Addition: Add dimethyl phosphite dropwise. Critical: Maintain temperature below -40°C to
prevent racemic background reaction.

o Hydrolysis: Reflux the resulting phosphonate ester in 6M HCI for 6—8 hours.

o Caution: Extended reflux (>12h) can lead to C-P bond cleavage (dephosphonylation).

Protocol B: Enzymatic Synthesis (Biocatalytic Route)

This route mimics the biosynthetic pathway found in Streptomyces, utilizing
phosphonopyruvate (PnPy) as a precursor.

Reagents:

e Phosphonopyruvate (PnPy)
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e D-Amino Acid Aminotransferase (D-AAT)[1]
e D-Glutamate (Amino donor)

e PLP (Cofactor)

Step-by-Step Optimization:

o Buffer System: Use 50 mM HEPES, pH 7.5. Avoid phosphate buffers as they interfere with
downstream purification.

e Reaction: Incubate PnPy (10 mM) with D-Glutamate (20 mM) and D-AAT (1 mg/mL) at 30°C.

o Equilibrium Shift: Couple with Glutamate Dehydrogenase (GDH) to recycle the alpha-
ketoglutarate byproduct, driving the reaction to completion.

Troubleshooting Guide (FAQ)
Category 1: Reaction Failure & Low Yields

Q: My Michael addition yield is <30%. What is interfering? A: The most common culprit is
moisture. Phosphites are hygroscopic, and water competes as a nucleophile, hydrolyzing the
acrylate or deactivating the catalyst.

o Fix: Dry THF over Na/benzophenone. Dry dimethyl phosphite over molecular sieves (4A) for
24 hours prior to use. Ensure the reaction is under a positive pressure of Argon.

Q: | see significant "dephosphonylation” (loss of the phosphorus group) during hydrolysis. A:
You are likely using conditions that are too harsh. While C-P bonds are generally stable, the
presence of the alpha-amino group can facilitate cleavage via an intramolecular mechanism at
high temperatures.

o Fix: Reduce HCI concentration from 6M to 4M and limit reflux time to 4 hours. Monitor the
reaction by 3'P-NMR (Target shift: ~18-20 ppm for product; ~0 ppm for inorganic phosphate).

Category 2: Stereochemistry & Purity

Q: My product is racemic despite using a chiral catalyst. A: This indicates a "background
reaction” where the uncatalyzed addition is outcompeting the catalyzed one, or the temperature
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Is too high.

o Fix: Lower the reaction temperature to -78°C. Ensure the catalyst loading is sufficient
(increase from 5 mol% to 10 mol%). Alternatively, switch to a Resolution Strategy:
Synthesize the racemate and treat with L-Amino Acid Oxidase (L-AAO) to selectively

degrade the L-isomer, leaving pure D-AP3.

Q: How do | remove the inorganic phosphate (Pi) byproduct? It co-elutes with D-AP3. A:
Inorganic phosphate is the most difficult impurity to remove due to similar charge properties.

e Fix: Use lon Exchange Chromatography (Dowex 50W-X8).
o Load the crude mixture onto the column (H+ form) at pH 1-2.

o Wash with water. Inorganic phosphate (anion/neutral at low pH) will elute in the void
volume or early wash.

o Elute D-AP3 with 2M NH4OH. The zwitterion binds stronger than the Pi.

Purification & Analysis Workflow
Purification Protocol: Cation Exchange

The isolation of D-AP3 relies on its amphoteric nature.

e Resin Preparation: Wash Dowex 50W-X8 (200-400 mesh) with 2M HCI, then water until
neutral.

o Loading: Dissolve crude residue in minimum water (pH < 2) and load.

e Washing: Wash with 5 column volumes (CV) of Milli-Q water to remove salts and unreacted
phosphites.

 Elution: Elute with a gradient of OM to 2M NH4OH. Collect fractions.
e Detection: Spot fractions on TLC (ninhydrin stain). D-AP3 stains purple/blue.

o Lyophilization: Freeze-dry active fractions immediately to prevent amide hydrolysis if side-
products are present.
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Analytical QC Table

Method Target Parameter Acceptance Criteria
] ) Single peak at 6 16—22 ppm

31P-NMR (D20) Chemical Shift

(pH dependent)

o Alpha-proton: multiplet at &

1H-NMR (D20) Structure Verification

~4.0 ppm

) ) ) >98% ee (Column: Crownpak

Chiral HPLC Enantiomeric Excess o

CR(+) or Sumichiral OA)
Mass Spec (ESI) Molecular Weight [M+H]* =170.07 Da

Troubleshooting Decision Tree (Visual)

Inorganic Phosphate

> C-P Bond Cleavage
Rl Reduce Acid Strength

Check Chiral HPLC
If <95% ee -> Recrystallize

Peak at ~20 ppm |—P>

Click to download full resolution via product page

Figure 2: Rapid diagnostic logic for common synthesis failures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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